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Compound of Interest

Compound Name: Isopropyl glycolate

Cat. No.: B1293520 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents like Isopropyl glycolate is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of Isopropyl glycolate in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Isopropyl glycolate is provided in the table below

for easy reference and comparison.

Property Value

Molecular Formula C₅H₁₀O₃[1][2]

Molecular Weight 118.13 g/mol [1][2]

Appearance Colorless liquid

Solubility Slightly soluble in water.[2][3]

Boiling Point 159.3 °C at 760 mmHg

Density 1.05 g/cm³

Vapor Pressure 0.889 mmHg at 25°C[2]
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Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential chemical exposure. Given that

Isopropyl glycolate is known to cause skin, eye, and respiratory irritation, a comprehensive

PPE strategy is required.[3]

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or Face Shield

Essential to protect eyes from

splashes. Standard EN166 or

OSHA 29 CFR 1910.133

compliant eyewear is

recommended.

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling

esters and irritant chemicals.[4]

Gloves should be inspected for

integrity before each use.

Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact. For larger

quantities or splash potential, a

chemical-resistant apron is

also recommended.[4][5]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to avoid inhalation of vapors. If

there is a potential for

aerosolization, a NIOSH-

approved respirator with an

organic vapor cartridge should

be used.[6]
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Operational Plan: Safe Handling Workflow
A systematic approach to handling Isopropyl glycolate is crucial for safety and experimental

success. The following workflow outlines the key steps from preparation to post-handling

procedures.
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Safe Handling Workflow for Isopropyl Glycolate
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Experimental Protocol: General Handling Procedure
The following provides a detailed methodology for the safe handling of Isopropyl glycolate in

a laboratory setting.

Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Isopropyl glycolate.

Ensure that a properly functioning chemical fume hood is available.

Verify the location and accessibility of the nearest emergency shower and eyewash

station.

Assemble all necessary materials and equipment for the experiment.

Personal Protective Equipment (PPE) Adherence:

Don a standard laboratory coat, ensuring it is fully buttoned.

Wear chemical safety goggles that provide a complete seal around the eyes. A face shield

may be necessary if there is a significant splash hazard.

Wear nitrile or butyl rubber gloves. Inspect gloves for any signs of damage before use.

Chemical Handling:

Conduct all work involving Isopropyl glycolate within a certified chemical fume hood to

minimize inhalation exposure.

When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools

such as a pipette or a funnel.

Keep the container of Isopropyl glycolate closed when not in use.

Post-Handling Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion of the experiment, decontaminate all surfaces and equipment that may

have come into contact with Isopropyl glycolate using an appropriate solvent.

Carefully remove gloves and dispose of them in the designated chemical waste container.

Remove and store the laboratory coat properly.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Isopropyl glycolate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Isopropyl glycolate, including unused

chemical, solutions, and disposable PPE, must be collected in a designated, labeled, and

leak-proof hazardous waste container.

Disposal Method: Do not dispose of Isopropyl glycolate down the drain.[7][8] All chemical

waste must be disposed of through a licensed hazardous waste disposal contractor.[8][9]

Container Management: Ensure that waste containers are kept closed except when adding

waste. Store waste containers in a designated, well-ventilated secondary containment area

away from incompatible materials.
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Disposal Workflow for Isopropyl Glycolate Waste

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling Isopropyl glycolate and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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